Cas no 884494-95-5 (5-Methylnicotinoyl Chloride)

5-Methylnicotinoyl Chloride is a versatile acyl chloride derivative used primarily as an intermediate in organic synthesis and pharmaceutical manufacturing. Its reactive carbonyl chloride group enables efficient acylation reactions, making it valuable for constructing amides, esters, and other functionalized compounds. The methyl substitution at the 5-position of the nicotinoyl scaffold enhances its stability and influences electronic properties, which can be advantageous in fine-tuning reactivity for targeted applications. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including potential drug candidates. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
5-Methylnicotinoyl Chloride structure
5-Methylnicotinoyl Chloride structure
Product Name:5-Methylnicotinoyl Chloride
CAS No:884494-95-5
MF:C7H6ClNO
MW:155.581640720367
MDL:MFCD05662398
CID:69282
PubChem ID:14538055
Update Time:2025-06-07

5-Methylnicotinoyl Chloride Chemical and Physical Properties

Names and Identifiers

    • Chloro(5-methylpyridin-3-yl)methanol
    • 3-Pyridinecarbonyl chloride, 5-methyl-
    • 5-Methylnicotinoyl chloride
    • 5-methylpyridine-3-carbonyl chloride
    • 3-Pyridinecarbonylchloride,5-methyl
    • 5-methyl-nicotinic acid chloride
    • 5-Methyl-3-pyridinecarbonyl chloride (ACI)
    • 5-Methylnicotinoylchloride
    • AKOS005259103
    • OSFVFNVXUQRYIX-UHFFFAOYSA-N
    • MS-20222
    • DB-007086
    • 5-methylnicotinoyl chloride, AldrichCPR
    • MFCD05662398
    • 884494-95-5
    • SCHEMBL4196322
    • DTXSID50561434
    • 5-Methylnicotinoyl Chloride
    • MDL： MFCD05662398
    • Inchi： 1S/C7H6ClNO/c1-5-2-6(7(8)10)4-9-3-5/h2-4H,1H3
    • InChI Key： OSFVFNVXUQRYIX-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(C)C=NC=1)Cl

Computed Properties

  • Exact Mass: 155.01400
  • Monoisotopic Mass: 155.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.241
  • Boiling Point: 251.255°C at 760 mmHg
  • Flash Point: 105.756°C
  • Refractive Index: 1.541
  • PSA: 29.96000
  • LogP: 1.76900

5-Methylnicotinoyl Chloride Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

5-Methylnicotinoyl Chloride Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methylnicotinoyl Chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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5-Methylnicotinoyl chloride
 884494-95-5 97%
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TRC
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TRC
B495355-500mg
5-Methylnicotinoyl Chloride
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abcr
AB253641-5 g
5-Methylnicotinoyl chloride; .
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abcr
AB253641-25 g
5-Methylnicotinoyl chloride; .
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 884494-95-5 95%
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eNovation Chemicals LLC
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 884494-95-5 95%
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5-Methylnicotinoyl Chloride Production Method

Production Method 1

3222-49-9 3222-49-9
884494-95-5 884494-95-5
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Ethanol ;  6 h, reflux
Reference
Synthesis and anti-fungal activity of N'-(3-bromophenyl)-2-{[5-(4-methylpyridine-3-yl)-1,3,4-oxadiazol-2-yl] sulfanyl} acetohydrazides derivatives
Teli, Dharyappa; et al, Asian Journal of Pharmaceutical Research and Development, 2023, 11(1), 14-21

5-Methylnicotinoyl Chloride Raw materials

5-Methylnicotinoyl Chloride Preparation Products

5-Methylnicotinoyl Chloride Related Literature

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